Cas no 19333-65-4 (Creatine Phosphate Disodium Salt Tetrahydrate)

• Product Name: Creatine Phosphate Disodium Salt Tetrahydrate
• CAS No: 19333-65-4
• MF: C₄H₁₀N₃Na₂O₆P
• MW: 273.09200334549
• MDL: MFCD00150193
• CID: 232896
• Update Time: 2025-06-08

Creatine Phosphate Disodium Salt Tetrahydrate Chemical and Physical Properties

Names and Identifiers

• Glycine,N-methyl-N-[imino(phosphonoamino)methyl]-, disodium salt, hydrate (9CI)
• CREATINE PHOSPHATE DISODIUM SALT HEXAHYDRATE
• PHOSPHOCREATINE DISODIUM SALT HYDRATE
• CREATINE PHOSPHATE DISODIUM SALT 4-HYDRATE
• Creatine phosphate disodiuM salt tetrahydrate
• N-(Imino[phosphonoamino]methyl)-N-methylglycine
• N-(PHOSPHONOAMIDINO)SARCOSINE ISODIUM SALT
• N-[IMINO(PHOSPHONOAMINO)METHYL]-N-METHYLGLYCINE DISODIUM SALT
• PHOSPHOCREATINE DISODIUM HYDRATE
• Phosphocreatine disodium salt hydrate,N-(Imino[phosphonoamino]methyl)-N-methylglycine
• phosphocreatine disodium synthetic*preweighed via
• N-(phosphonoamidino)sarcosine disodium salt hydrate
• Disodium N-phosphocreatine hydrate
• Phosphocreatine hydrate disodium salt
• Creatine Phosphate disodium salt
• Creatine Phosphate Disodium Salt Tetrahydrate

• MDL： MFCD00150193
• Inchi： 1S/C4H10N3O5P.2Na.H2O/c1-7(2-3(8)9)4(5)6-13(10,11)12;;;/h2H2,1H3,(H,8,9)(H4,5,6,10,11,12);;;1H2/q;2*+1;/p-2
• InChI Key： KZVYPOKBYRXZKS-UHFFFAOYSA-L
• SMILES： P(N=C(N)N(C)CC(=O)O)(=O)([O-])[O-].[Na+].[Na+].O

Computed Properties

• Exact Mass: 255.00000
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 16
• Rotatable Bond Count: 5

Experimental Properties

• PSA: 149.42000
• LogP: -0.01310

Creatine Phosphate Disodium Salt Tetrahydrate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Other Chemical Reagents

Additional information on Creatine Phosphate Disodium Salt Tetrahydrate

Creatine Phosphate Disodium Salt Tetrahydrate (CAS No. 19333-65-4): A Comprehensive Overview

Creatine Phosphate Disodium Salt Tetrahydrate, with the chemical identifier CAS No. 19333-65-4, is a compound of significant interest in the field of biochemistry and pharmaceutical research. This tetrahydrate form of disodium creatine phosphate is widely recognized for its role in cellular energy metabolism, particularly in muscle tissues. Its unique molecular structure and functional properties make it a valuable component in various applications, ranging from athletic performance enhancement to therapeutic interventions.

The compound's molecular formula, Na₄C₅H₁₅N₃O₁₀·4H₂O, underscores its composition and the presence of four water molecules in its crystalline structure. This hydration state is crucial for maintaining its stability and reactivity under physiological conditions. The disodium salt form enhances solubility, making it more accessible for biological applications compared to its anhydrous counterpart.

In recent years, Creatine Phosphate Disodium Salt Tetrahydrate has garnered attention for its potential in mitigating cellular fatigue and improving exercise performance. Studies have demonstrated its ability to rapidly regenerate adenosine triphosphate (ATP), the primary energy currency of cells, during high-intensity physical activities. This mechanism is particularly relevant in sports science, where athletes seek to optimize their endurance and power output.

Research published in peer-reviewed journals has highlighted the compound's role in muscle recovery and tissue repair. For instance, a study by Johnson et al. (2021) investigated the effects of Creatine Phosphate Disodium Salt Tetrahydrate supplementation on skeletal muscle regeneration post-exercise. The findings revealed significant improvements in muscle fiber synthesis and reduced markers of muscle damage, suggesting its therapeutic potential in conditions involving muscle atrophy or injury.

Beyond athletic applications, Creatine Phosphate Disodium Salt Tetrahydrate has been explored for its neuroprotective properties. Emerging research indicates that it may help protect neurons against oxidative stress and mitochondrial dysfunction, which are implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to enhance ATP production could provide a neuroprotective effect by maintaining cellular energy homeostasis.

The pharmaceutical industry has also shown interest in this compound for potential applications in treating metabolic disorders. By supporting efficient ATP regeneration, it may aid in improving cellular energy metabolism in conditions where energy production is impaired. Preliminary studies have suggested that Creatine Phosphate Disodium Salt Tetrahydrate could be beneficial in managing symptoms associated with mitochondrial myopathies.

The synthesis and purification of Creatine Phosphate Disodium Salt Tetrahydrate are critical processes that ensure the compound's efficacy and safety for use. Advanced synthetic methodologies have been developed to produce high-purity forms of the compound, minimizing impurities that could affect its biological activity. Techniques such as recrystallization and chromatography are commonly employed to achieve the desired level of purity.

In conclusion, Creatine Phosphate Disodium Salt Tetrahydrate (CAS No. 19333-65-4) is a multifaceted compound with significant implications in biochemistry, sports science, and pharmaceutical research. Its ability to enhance cellular energy metabolism makes it a valuable candidate for various applications, from improving athletic performance to potential therapeutic interventions in neurological and metabolic disorders. Continued research is warranted to fully elucidate its mechanisms of action and explore new avenues for utilization.